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Compound of Interest

Compound Name: Hibifolin

cat. No.: B1673243

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the proper disposal of Hibifolin, a flavonol glycoside. The following information
is based on established safety protocols for similar chemical compounds and should be
supplemented by consulting the specific Safety Data Sheet (SDS) for Hibifolin if available.

Hibifolin: Chemical and Safety Profile

Hibifolin is a flavonol glycoside with the molecular formula C21H18014.[1][2][3] Understanding
its chemical and physical properties is the first step toward safe handling and disposal.

Property Value Source
Molecular Weight 494.4 g/mol [1]
Appearance Not specified (likely solid)

Solubility Soluble in DMSO (55 mg/mL) [4]

CAS Number 55366-56-8

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Hibifolin presents the following hazards:

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

These classifications necessitate careful handling in a laboratory setting, including the use of
appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab
coat.

Step-by-Step Disposal Protocol

The recommended disposal procedure for Hibifolin is to treat it as hazardous chemical waste.
This ensures that it is managed in a way that minimizes risk to human health and the
environment. The P501 hazard statement specifically advises to "Dispose of contents/
container to an approved waste disposal plant".

Experimental Workflow for Hibifolin Disposal
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Caption: Workflow for the proper disposal of Hibifolin waste.
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Detailed Steps:

e Personal Protective Equipment (PPE): Before handling Hibifolin waste, ensure you are
wearing appropriate PPE, including chemical-resistant gloves, safety glasses with side
shields, and a lab coat.

e Segregation: Do not mix Hibifolin waste with non-hazardous trash. Keep it separate from
other waste streams to ensure proper disposal.

¢ Containment:

o Solid Waste: For solid Hibifolin or materials contaminated with it (e.g., weighing paper,
gloves, pipette tips), place them in a clearly labeled, sealable hazardous waste container.

o Liquid Waste: For solutions containing Hibifolin, use a dedicated, sealed, and labeled
hazardous waste container. Ensure the container is compatible with the solvent used.

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the name "Hibifolin," and the associated hazards (skin/eye irritant).

o Storage: Store the sealed waste container in a designated satellite accumulation area for
hazardous waste, away from incompatible materials.

o Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Important Considerations:

e Do Not Dispose Down the Drain: Due to its potential for environmental harm, Hibifolin
should not be disposed of down the sanitary sewer.

o Consult Institutional Policies: Always adhere to your institution's specific guidelines for
hazardous waste disposal.

o Emergency Procedures: In case of a spill, evacuate the area and consult your institution's
emergency procedures for chemical spills.
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By following these procedures, you can ensure the safe and responsible disposal of Hibifolin,
contributing to a secure laboratory environment and protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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